![molecular formula C17H24N2O3 B2790467 2-[(2,2,6,6-Tetramethylpiperidin-4-yl)carbamoyl]benzoic acid CAS No. 293325-42-5](/img/structure/B2790467.png)
2-[(2,2,6,6-Tetramethylpiperidin-4-yl)carbamoyl]benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-[(2,2,6,6-Tetramethylpiperidin-4-yl)carbamoyl]benzoic acid” is a derivative of 2,2,6,6-Tetramethylpiperidine . It is used in chemistry as a hindered base . It has been synthesized and used in the study of IR-detectable metal–carbonyl tracers for amino functions.
Synthesis Analysis
The synthesis of this compound might involve the use of 2,2,6,6-Tetramethylpiperidine. It can be synthesized from 2,2,6,6-Tetramethyl-4-piperidone (TAA) with hydrazine to form a hydrazone, which is then subjected to high-temperature denitrogenation to obtain 2,2,6,6-Tetramethylpiperidine (TEMP), and finally oxidized .Molecular Structure Analysis
The molecular structure of this compound is derived from 2,2,6,6-Tetramethylpiperidine . The structure is also available as a 2D Mol file or as a computed 3D SD file .Chemical Reactions Analysis
The compound can be synthesized from 2,2,6,6-Tetramethyl-4-piperidone (TAA) with hydrazine to form a hydrazone, which is then subjected to high-temperature denitrogenation to obtain 2,2,6,6-Tetramethylpiperidine (TEMP), and finally oxidized .Scientific Research Applications
Organic Electronics
The compound is used in the synthesis of TEMPO-containing conductive polymers, which are used in organic electronics due to their electrochemical properties . The structural modification by several TEMPO moieties is a significant limitation in developing such materials .
2. Redox Polymers for Organic Radical Batteries 2,2,6,6-tetramethylpiperidine-1-oxyl (TEMPO) is a stable organic radical well known as a building block for the construction of redox polymers for organic radical batteries . The advantages of such polymers in batteries and supercapacitors are their high redox potential and theoretical specific capacity .
Antimicrobial Coatings
The long-lived radical (2,2,6,6-Tetramethylpiperidin-1-yl)oxyl (TEMPO) can be plasma polymerised (TEMPOpp) into thin coatings that have antimicrobial properties . These coatings can potentially be used to tackle infections in chronic wounds .
Shelf-Life Optimisation
The shelf-life of TEMPOpp coatings can be extended using various storage conditions . This is particularly important due to the radical nature of TEMPO, which causes it to lose effectiveness over time .
IR-Detectable Metal–Carbonyl Tracers
The compound has been synthesized and used in the study of IR-detectable metal–carbonyl tracers for amino functions. It exhibits sharp, intense absorption bands and is thermally stable, making it valuable for labeling amino acids and studying their interactions.
Preparation of Metallo-Amide Bases
2,2,6,6-Tetramethylpiperidine is a hindered base used to prepare metallo-amide bases . This is used in the selective generation of silylketene acetals .
Mechanism of Action
Target of Action
It is known that similar compounds, such as 2,2,6,6-tetramethylpiperidin-4-yl derivatives, are often used in organic synthesis , suggesting that they may interact with a variety of molecular targets.
Mode of Action
Compounds with similar structures, such as 2,2,6,6-tetramethylpiperidin-4-yl derivatives, are known to act as effective oxidation catalysts . They can capture free radicals and quench singlet oxygen, facilitating the oxidation of primary alcohols to aldehydes and secondary alcohols to ketones .
Biochemical Pathways
Given its potential role as an oxidation catalyst , it may influence pathways involving oxidation-reduction reactions.
Result of Action
Based on its potential role as an oxidation catalyst , it may facilitate certain oxidation-reduction reactions at the molecular level.
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-[(2,2,6,6-tetramethylpiperidin-4-yl)carbamoyl]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N2O3/c1-16(2)9-11(10-17(3,4)19-16)18-14(20)12-7-5-6-8-13(12)15(21)22/h5-8,11,19H,9-10H2,1-4H3,(H,18,20)(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWDYXJJNXBFRJQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(CC(N1)(C)C)NC(=O)C2=CC=CC=C2C(=O)O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((2,2,6,6-Tetramethylpiperidin-4-yl)carbamoyl)benzoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.